Cas no 2309456-59-3 (Methyl 2-chlorosulfonyl-2-cyclopropylacetate)

• Product Name: Methyl 2-chlorosulfonyl-2-cyclopropylacetate
• CAS No: 2309456-59-3
• MF: C₆H₉ClO₄S
• MW: 212.651260137558
• CID: 6519602
• PubChem ID: 138991376
• Update Time: 2025-09-28

Methyl 2-chlorosulfonyl-2-cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

• EN300-6512807
• Methyl 2-chlorosulfonyl-2-cyclopropylacetate
• 2309456-59-3

• Inchi： 1S/C6H9ClO4S/c1-11-6(8)5(4-2-3-4)12(7,9)10/h4-5H,2-3H2,1H3
• InChI Key： GUBMBSUHMRKOIQ-UHFFFAOYSA-N
• SMILES： ClS(C(C(=O)OC)C1CC1)(=O)=O

Computed Properties

• Exact Mass: 211.9910076g/mol
• Monoisotopic Mass: 211.9910076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.8Ų

Additional information on Methyl 2-chlorosulfonyl-2-cyclopropylacetate

Methyl 2-chlorosulfonyl-2-cyclopropylacetate: A Comprehensive Overview

Methyl 2-chlorosulfonyl-2-cyclopropylacetate, also known by its CAS number NO2309456-59-3, is a compound of significant interest in the field of organic chemistry. This compound is characterized by its unique structure, which includes a methyl group attached to a cyclopropane ring, further substituted with a chlorosulfonyl group. The combination of these functional groups makes it a versatile molecule with potential applications in various chemical reactions and syntheses.

The synthesis of Methyl 2-chlorosulfonyl-2-cyclopropylacetate typically involves multi-step processes, often starting from simpler precursors. Recent studies have highlighted the use of sulfonation reactions and subsequent methyl esterification to achieve this compound. The chlorosulfonyl group is particularly reactive, making it a valuable component in reactions involving nucleophilic substitutions or additions.

One of the most notable features of Methyl 2-chlorosulfonyl-2-cyclopropylacetate is its ability to participate in various organic transformations. For instance, it has been employed as an electrophilic reagent in the synthesis of heterocyclic compounds, which are of great importance in drug discovery and agrochemicals. The cyclopropane ring adds rigidity to the molecule, enhancing its stability and reactivity in certain reaction conditions.

Recent research has also explored the use of this compound in the preparation of bioactive molecules. Its role as an intermediate in the synthesis of complex natural products has been documented, showcasing its potential in medicinal chemistry. Additionally, studies have demonstrated its utility in click chemistry reactions, where it serves as a building block for constructing diverse molecular architectures.

The chemical properties of Methyl 2-chlorosulfonyl-2-cyclopropylacetate are heavily influenced by its functional groups. The chlorosulfonyl group imparts strong electron-withdrawing effects, while the cyclopropane ring introduces steric hindrance and unique electronic characteristics. These properties collectively make the compound suitable for a wide range of applications, including but not limited to, polymerization initiators, flame retardants, and intermediates in pharmaceutical synthesis.

In terms of environmental impact, recent studies have focused on the degradation pathways of Methyl 2-chlorosulfonyl-2-cyclopropylacetate. Research indicates that under certain conditions, such as hydrolysis or microbial action, the compound can break down into less complex molecules. Understanding these degradation mechanisms is crucial for assessing its environmental fate and ensuring sustainable practices in its production and use.

The safety profile of Methyl 2-chlorosulfonyl-2-cyclopropylacetate is another area that has garnered attention. While it exhibits moderate toxicity levels under specific exposure conditions, proper handling protocols and protective measures can mitigate risks associated with its use. Regulatory agencies have established guidelines for workplace exposure limits and storage conditions to ensure safe handling.

In conclusion, Methyl 2-chlorosulfonyl-2-cyclopropylacetate stands out as a versatile and valuable compound in organic synthesis. Its unique structure and reactivity make it a key player in various chemical transformations and applications. As research continues to uncover new potential uses and optimize existing ones, this compound is poised to remain an important tool in the chemist's arsenal.